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Compound of Interest

Compound Name: Diosmetin-d3

Cat. No.: B564487

Essential Safety and Handling Guide for Diosmetin-
d3

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Diosmetin-d3. Adherence to these procedures is
vital for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

e Name: Diosmetin-d3

e Synonyms: 5,7-dihydroxy-2-(3-hydroxy-4-methoxy-d3-phenyl)-4H-1-benzopyran-4-one,
Diosmetol-d3, Luteolin 4'-methyl ester-d3

e CAS Number: 1189728-54-8[1]

Hazard ldentification: Diosmetin-d3 is classified as harmful if swallowed and causes skin
irritation.[2]

Hazard Statement GHS Classification
H302: Harmful if swallowed Acute toxicity, oral (Category 4)[2]
H315: Causes skin irritation Skin irritation (Category 2)[2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Diosmetin-d3 to
minimize exposure and ensure safety.

Equipment Specification Rationale

Chemical-resistant gloves To prevent skin contact and
(e.g., nitrile, tested to EN 374) irritation.[3]

Hand Protection

) Safety goggles with side To protect eyes from dust
Eye Protection ) ]
shields particles.[1][3]

Self-contained breathing ] )
Required when dust formation

Respiratory Protection apparatus or a particulate filter
) is likely.[1][3]
respirator (EN 143, P1)
) Protective clothing or To protect skin and personal
Body Protection ) o
laboratory coat clothing from contamination.[1]

Operational Plan: Handling and Storage

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood to control dust.

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the substance.

Storage:

» Store in a tightly sealed container.

o Keepin a cool, dry place.[3]

 Recommended storage temperature is -20°C.
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Emergency Procedures and First Aid

Exposure Route First Aid Measures

If swallowed, immediately call a doctor. Medical

Ingestion assistance for gastric lavage may be necessary.

[1]

) Immediately wash the affected area with soap
Skin Contact )
and plenty of water and rinse thoroughly.

Rinse the opened eye for several minutes under
Eye Contact )
running water.

) Move the individual to fresh air. If necessary,
Inhalation ) o o
provide artificial respiration or oxygen.[1]

Disposal Plan

Waste Disposal:

Diosmetin-d3 and its container must be disposed of as hazardous waste.

Do not dispose of it with household garbage or allow it to reach the sewage system.

Contaminated packaging should be handled in the same manner as the substance itself.

Disposal must be in accordance with local, regional, and national regulations.
Spill Management:

o Wear appropriate personal protective equipment, including a self-contained breathing
apparatus, and avoid dust formation.[1]

» Mechanically pick up the spilled material and place it in a suitable container for disposal.

o Ensure adequate ventilation in the spill area.[1]

Experimental Workflow Diagram
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The following diagram outlines a standard workflow for handling Diosmetin-d3 in a laboratory
setting, from preparation to disposal.

Standard Laboratory Workflow for Handling Diosmetin-d3

Preparation

Gon Personal Protective Equipment (PPED

iEnsure Safety

Grepare work area in a ventilated fume hooa

Proceed to Handling

Handling

Weigh Diosmetin-d3
Gissolve in appropriate solveng
Perform experiment

Post-Experiment

Cleanup & Disposal

[Decontaminate work surfaces)

Gispose of waste in designated hazardous waste containeD

y

[Remove and dispose of PPE correctla
[Wash hands thoroughla
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Caption: Standard Laboratory Workflow for Handling Diosmetin-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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